Cas no 1805469-98-0 (2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride)

2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride structure
1805469-98-0 structure
Product Name:2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride
CAS No:1805469-98-0
MF:C9H5ClF6O2S
MW:326.643221616745
CID:5002938
Update Time:2023-08-25

2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride
    • Inchi: 1S/C9H5ClF6O2S/c1-4-2-6(9(14,15)16)7(19(10,17)18)3-5(4)8(11,12)13/h2-3H,1H3
    • InChI Key: RBTHDGXDLAUJEB-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C(F)(F)F)C(C)=CC=1C(F)(F)F)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 424
  • XLogP3: 4.1
  • Topological Polar Surface Area: 42.5

2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010012387-1g
2,5-Bis(trifluoromethyl)-4-methylbenzenesulfonyl chloride
1805469-98-0 97%
1g
1,504.90 USD 2021-07-05
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